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Compound of Interest

Compound Name: 4-Fluorobenzoic Acid

Cat. No.: B181352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4-Fluorobenzoic acid (CAS No. 456-22-

4), a key building block in the synthesis of pharmaceuticals, agrochemicals, and advanced

materials.[1] Its unique properties, stemming from the presence of a fluorine atom on the

benzene ring, make it a valuable intermediate in drug discovery and development.[1][2]

Core Properties and Data
4-Fluorobenzoic acid is a white crystalline solid.[1] The fluorine substitution enhances its

reactivity and solubility in various organic solvents, making it a versatile reagent in organic

synthesis.[1]
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Property Value Source

CAS Number 456-22-4

Molecular Formula C₇H₅FO₂

Molecular Weight 140.11 g/mol

Appearance White powder/solid

Melting Point 182-184 °C

Boiling Point 253.7 °C

Density 1.479 g/cm³

pKa 4.14

Solubility

Very slightly soluble in cold

water; freely soluble in hot

water and alcohol.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4-Fluorobenzoic
acid. Key spectral data includes:
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Spectroscopic Technique Key Features

¹H NMR

Spectral data is available and typically shows

signals corresponding to the aromatic protons

and the carboxylic acid proton.

¹³C NMR
Provides information on the carbon skeleton of

the molecule.

¹⁹F NMR

A characteristic technique for fluorine-containing

compounds, showing a signal for the fluorine

atom.

IR Spectroscopy
Shows characteristic peaks for the C=O of the

carboxylic acid and the C-F bond.

Mass Spectrometry
Used to determine the molecular weight and

fragmentation pattern.

Synthesis and Experimental Protocols
4-Fluorobenzoic acid is commercially available, but can also be synthesized through several

established methods.

Common Synthesis Routes
Schiemann Reaction: This is a notable route where 4-aminobenzoic acid is diazotized and

then treated with a fluorinating agent, followed by hydrolysis.

Oxidation of 4-Fluorotoluene: A common method involves the oxidation of the methyl group

of 4-fluorotoluene to a carboxylic acid.

Hydrolysis of 4-Fluorobenzonitrile: This method involves the conversion of the nitrile group of

4-fluorobenzonitrile to a carboxylic acid.

Illustrative Synthesis Workflow
The following diagram outlines a general workflow for the synthesis of 4-Fluorobenzoic acid
derivatives, which is a common application of this compound.
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Synthesis of 4-Fluorobenzohydrazide

Synthesis of Schiff Bases

Synthesis of 1,3,4-Oxadiazoles
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Click to download full resolution via product page

A generalized workflow for the synthesis of 4-Fluorobenzoic acid derivatives.
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Applications in Research and Drug Development
The presence of the fluorine atom in 4-Fluorobenzoic acid imparts unique properties to

molecules that incorporate it, such as enhanced metabolic stability and bioactivity. This makes

it a valuable precursor in various fields.

Pharmaceutical Development: It serves as a key intermediate in the synthesis of a wide

range of Active Pharmaceutical Ingredients (APIs). Its derivatives have been investigated for

various biological activities, including antimicrobial and antioxidant properties.

Agrochemicals: It is used in the formulation of herbicides and pesticides, contributing to

improved efficacy.

Polymer Chemistry: 4-Fluorobenzoic acid is utilized in the production of specialty polymers

with enhanced thermal stability and chemical resistance.

Analytical Chemistry: It can be employed as a standard in chromatographic techniques.

Logical Flow of Applications
The following diagram illustrates the central role of 4-Fluorobenzoic acid as a building block in

various scientific and industrial applications.

Key Application Areas

4-Fluorobenzoic Acid

PharmaceuticalsAPI Synthesis
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Applications of 4-Fluorobenzoic acid as a versatile chemical intermediate.

Safety and Handling
Proper handling and storage of 4-Fluorobenzoic acid are essential to ensure safety in a

laboratory or industrial setting.

Hazards: It is harmful if swallowed and can cause skin and serious eye irritation. It may also

cause respiratory irritation.

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety goggles,

and respiratory protection, should always be worn when handling this compound.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents.

First Aid: In case of contact with eyes or skin, flush immediately with plenty of water for at

least 15 minutes. If inhaled, move to fresh air. If ingested, do not induce vomiting and seek

immediate medical attention.

This guide provides a foundational understanding of 4-Fluorobenzoic acid for professionals in

research and development. For more detailed information, always refer to the specific Safety

Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-Fluorobenzoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181352#4-fluorobenzoic-acid-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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